molecular formula C10H10O3 B8485233 7-Hydroxy-3-(2-hydroxyethyl)benzofuran

7-Hydroxy-3-(2-hydroxyethyl)benzofuran

Cat. No.: B8485233
M. Wt: 178.18 g/mol
InChI Key: GIZTWRONFVXITP-UHFFFAOYSA-N
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Description

7-Hydroxy-3-(2-hydroxyethyl)benzofuran is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10O3

Molecular Weight

178.18 g/mol

IUPAC Name

3-(2-hydroxyethyl)-1-benzofuran-7-ol

InChI

InChI=1S/C10H10O3/c11-5-4-7-6-13-10-8(7)2-1-3-9(10)12/h1-3,6,11-12H,4-5H2

InChI Key

GIZTWRONFVXITP-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=C1)O)OC=C2CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl (7-hydroxybenzofuran-3-yl)acetate (1.46 g) was dissolved in THF (30 ml) and the solution was cooled to 0° C. To this solution, lithium aluminum hydride (269 mg) was added and the solution was stirred for 3.5 hours. After making the pH of the reaction solution not more than 2 by adding 1N hydrochloric acid, the reaction solution was poured into water layer (50 ml) and the resultant was extracted twice with ethyl acetate (20 ml). After combining the organic layers, the resultant was washed with saturated brine and dried over sodium sulfate. After removing the sodium sulfate by filtration, the solvent was removed under reduced pressure and the residue was purified by column chromatography (solvent: hexane/ethyl acetate=1/1) using silica gel to obtain the desired compound (1.09 g, yield: 86%).
Quantity
1.46 g
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reactant
Reaction Step One
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Quantity
30 mL
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Reaction Step One
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269 mg
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0 (± 1) mol
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50 mL
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reactant
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Yield
86%

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